Cas no 2649060-58-0 (5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine
• CAS No: 2649060-58-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 5990306
• PubChem ID: 165858760
• Update Time: 2025-05-23

5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine
• 2649060-58-0
• EN300-1918142

• Inchi： 1S/C9H6BrNO3/c10-7-3-6(11-5-12)4-8-9(7)14-2-1-13-8/h3-4H,1-2H2
• InChI Key： JSQIAJZQUVJSSX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)N=C=O

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.9Ų

Additional information on 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine

Comprehensive Analysis of 5-Bromo-7-Isocyanato-2,3-Dihydro-1,4-Benzodioxine (CAS No. 2649060-58-0)

The compound 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine (CAS No. 2649060-58-0) is a specialized chemical intermediate gaining attention in pharmaceutical and material science research. Its unique molecular structure, featuring a benzodioxine core with bromo and isocyanato functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting GPCRs (G-Protein Coupled Receptors) and kinase inhibitors, aligning with the growing demand for precision medicine.

In recent years, the search for novel heterocyclic compounds like 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine has surged due to their potential in addressing drug-resistant infections and neurodegenerative diseases. This compound’s isocyanate group enables efficient conjugation with amines or alcohols, a feature highly valued in bioconjugation chemistry and polymer modification. Its CAS No. 2649060-58-0 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening workflows.

From an industrial perspective, the demand for functionalized benzodioxines correlates with advancements in green chemistry. The bromo substituent in this compound offers a handle for further derivatization via cross-coupling reactions (e.g., Suzuki-Miyaura), a topic trending in catalysis research. Laboratories optimizing microwave-assisted synthesis protocols often reference this compound as a case study for regioselective functionalization challenges.

Analytical characterization of CAS 2649060-58-0 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on monitoring the stability of its isocyanato moiety under varying conditions. This aligns with broader discussions in chemical stability prediction using AI-driven tools—a hot topic in computational chemistry forums. The compound’s chromatographic behavior is also studied for developing HPLC method development best practices.

Environmental and safety assessments of 5-bromo-7-isocyanato-2,3-dihydro-1,4-benzodioxine are critical, given the industry’s focus on REACH compliance and sustainable chemistry. While not classified as hazardous under standard protocols, its handling requires anhydrous conditions due to the reactivity of the NCO group. This aspect intersects with popular searches about moisture-sensitive compound storage and inert atmosphere techniques.

The patent landscape reveals growing interest in this scaffold for OLED materials and photoresist additives, connecting it to the booming electronic chemicals market. Its benzodioxine backbone contributes to electron transport properties, a feature explored in organic semiconductor design—a subject with over 5,000 monthly searches in scientific databases.

In summary, 2649060-58-0 represents a multifaceted research tool bridging medicinal chemistry, materials science, and process optimization. Its value lies not only in current applications but also in its potential to unlock new structure-activity relationships—a concept dominating drug discovery webinars and grant proposals worldwide.